Cas no 1804441-57-3 (3-Iodo-5-(trifluoromethyl)pyridine-4-sulfonyl chloride)

• Product Name: 3-Iodo-5-(trifluoromethyl)pyridine-4-sulfonyl chloride
• CAS No: 1804441-57-3
• MF: C₆H₂ClF₃INO₂S
• MW: 371.503262042999
• CID: 4907067
• Update Time: 2025-10-10

3-Iodo-5-(trifluoromethyl)pyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-5-(trifluoromethyl)pyridine-4-sulfonyl chloride

• Inchi： 1S/C6H2ClF3INO2S/c7-15(13,14)5-3(6(8,9)10)1-12-2-4(5)11/h1-2H
• InChI Key： UMTNQFSVJARXGO-UHFFFAOYSA-N
• SMILES： IC1=CN=CC(C(F)(F)F)=C1S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 328
• XLogP3: 2.4
• Topological Polar Surface Area: 55.4

Additional information on 3-Iodo-5-(trifluoromethyl)pyridine-4-sulfonyl chloride

Introduction to 3-Iodo-5-(trifluoromethyl)pyridine-4-sulfonyl chloride (CAS No. 1804441-57-3)

3-Iodo-5-(trifluoromethyl)pyridine-4-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1804441-57-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel drugs and pesticides. Its unique structural features, including the presence of an iodine atom, a trifluoromethyl group, and a sulfonyl chloride moiety, make it a versatile building block for further chemical modifications.

The structural composition of 3-Iodo-5-(trifluoromethyl)pyridine-4-sulfonyl chloride encompasses a pyridine core, which is a well-known scaffold in medicinal chemistry due to its ability to interact with biological targets. The pyridine ring is substituted at the 3-position with an iodine atom, which facilitates nucleophilic substitution reactions, allowing for the introduction of diverse functional groups. Additionally, the 5-position is equipped with a trifluoromethyl group, a substituent that enhances metabolic stability and binding affinity in drug candidates. The 4-position features a sulfonyl chloride, which is highly reactive and commonly used in the formation of sulfonamides—a class of compounds with broad pharmacological activities.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. The compound 3-Iodo-5-(trifluoromethyl)pyridine-4-sulfonyl chloride has emerged as a valuable tool in this endeavor. Its application in synthesizing sulfonamide derivatives has been particularly noteworthy. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticancer properties, and the introduction of fluorinated pyridine derivatives has further expanded their therapeutic potential. For instance, studies have demonstrated that compounds derived from this scaffold exhibit promising activity against resistant bacterial strains, making them attractive candidates for novel antibiotics.

The reactivity of the sulfonyl chloride group in 3-Iodo-5-(trifluoromethyl)pyridine-4-sulfonyl chloride allows for facile coupling with amines to form sulfonamides. This reaction is fundamental in medicinal chemistry and has been widely utilized in drug discovery programs. The presence of the iodine atom at the 3-position provides an additional handle for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These transformations enable the construction of complex molecular architectures, which are often essential for achieving high selectivity and potency in biological assays.

Advances in synthetic methodologies have further highlighted the utility of 3-Iodo-5-(trifluoromethyl)pyridine-4-sulfonyl chloride. Modern techniques, such as flow chemistry and microwave-assisted synthesis, have been employed to streamline its preparation and enhance yields. These innovations not only improve efficiency but also allow for scalable production, which is critical for industrial applications. Moreover, computational modeling and virtual screening have been leveraged to identify novel derivatives of this compound with enhanced pharmacological properties.

The agrochemical sector has also benefited from the use of 3-Iodo-5-(trifluoromethyl)pyridine-4-sulfonyl chloride as an intermediate. Fluorinated pyridines are known to exhibit herbicidal and pesticidal activities, and derivatives of this compound have shown promise in controlling various pests and weeds. The structural features present in this molecule contribute to its bioactivity by modulating interactions with biological targets in pests, leading to effective pest management solutions.

In conclusion, 3-Iodo-5-(trifluoromethyl)pyridine-4-sulfonyl chloride (CAS No. 1804441-57-3) is a multifaceted compound with significant applications in pharmaceutical and agrochemical research. Its unique structural attributes enable diverse chemical modifications, making it indispensable in synthesizing biologically active molecules. Ongoing research continues to uncover new applications and derivatives of this compound, reinforcing its importance in modern chemical synthesis and drug development.